(2S)-2-[[(2R,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]-(9H-fluoren-9-ylmethoxycarbonyl)amino]-4-amino-4-oxobutanoic acid
Description
This compound is a structurally complex molecule combining a modified carbohydrate moiety with an amino acid derivative. Key features include:
- Core structure: A 2R,3R,4R,5S,6R-configured oxan-2-yl (pyranose) ring with multiple acetyl groups (3-acetamido, 4,5-diacetyloxy, and 6-acetyloxymethyl substituents), suggesting a hexose-derived scaffold .
- Amino acid component: A 4-amino-4-oxobutanoic acid (aspartic acid derivative) linked via an amide bond.
- Protective groups: A 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group, commonly used in peptide synthesis to protect amines during solid-phase synthesis .
Its synthesis likely involves coupling the acetylated sugar moiety to the aspartic acid backbone, followed by Fmoc protection. The compound’s design implies applications in glycopeptide synthesis or glycosylation studies, where controlled protection and deprotection are critical .
Properties
IUPAC Name |
(2S)-2-[[(2R,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]-(9H-fluoren-9-ylmethoxycarbonyl)amino]-4-amino-4-oxobutanoic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H37N3O13/c1-16(37)35-28-30(48-19(4)40)29(47-18(3)39)26(15-45-17(2)38)49-31(28)36(25(32(42)43)13-27(34)41)33(44)46-14-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,24-26,28-31H,13-15H2,1-4H3,(H2,34,41)(H,35,37)(H,42,43)/t25-,26+,28+,29+,30+,31+/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMZFFUIKTUNANK-MJCYOTSPSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1C(C(C(OC1N(C(CC(=O)N)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)COC(=O)C)OC(=O)C)OC(=O)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1N([C@@H](CC(=O)N)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)COC(=O)C)OC(=O)C)OC(=O)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H37N3O13 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
683.7 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations :
- Sugar vs. Simple Esters: The target compound’s acetylated oxan-2-yl group distinguishes it from simpler ester-substituted analogs (e.g., benzyloxy or methoxy).
- Amino Acid Backbone: All compounds share an aspartic acid-derived core, but substituents at the 4-position (e.g., benzyloxy, methoxy, or sugar) dictate their role in peptide elongation or conjugation .
- Protection Strategies : The Fmoc group is a common feature, enabling compatibility with standard solid-phase synthesis protocols .
Research Findings :
- Synthesis Challenges : The acetylated sugar moiety in the target compound may complicate coupling reactions due to steric hindrance, unlike simpler esters .
- Biological Activity : Fmoc-protected analogs are typically inert in biological systems until deprotected, making them suitable for controlled-release applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
